Cas no 1354950-08-5 (1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride)

• Product Name: 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride
• CAS No: 1354950-08-5
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• MDL: MFCD20233558
• CID: 4589744
• PubChem ID: 54595052
• Update Time: 2025-10-29

1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride
• 1-Methyloctahydro-2H-imidazo[4,5-c]pyridin-2-one hydrochloride
• 1-METHYL-OCTAHYDRO-1H-IMIDAZOLIDINO[4,5-C]PYRIDIN-2-ONE HCL
• 1-Methylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one hydrochloride
• P12717
• Z1258578386
• 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-onehydrochloride
• 1-methyl-3a,4,5,6,7,7a-hexahydro-3H-imidazo[4,5-c]pyridin-2-one
• 1807939-49-6
• CS-0052427
• 1354950-08-5
• AKOS026743981
• EN300-84991
• AS-51455
• rac-(3aR,7aS)-1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride, cis
• PB40387
• 1-Methylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-onehydrochloride
• 1-methyl-3a,4,5,6,7,7a-hexahydro-3H-imidazo[4,5-c]pyridin-2-one;hydrochloride

• MDL： MFCD20233558
• Inchi： 1S/C7H13N3O.ClH/c1-10-6-2-3-8-4-5(6)9-7(10)11;/h5-6,8H,2-4H2,1H3,(H,9,11);1H
• InChI Key： WGYIFNDVOHVSLM-UHFFFAOYSA-N
• SMILES： Cl.O=C1NC2CNCCC2N1C

Computed Properties

• Exact Mass: 191.0825398g/mol
• Monoisotopic Mass: 191.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4

Additional information on 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride

Research Brief on 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride (CAS: 1354950-08-5)

The compound 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride (CAS: 1354950-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazolidinopyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

Recent literature highlights the compound's role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Investigations into its binding affinity and selectivity have revealed interactions with neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, demonstrating favorable characteristics for further optimization.

One of the key advancements in the study of this compound is its synthetic accessibility. Researchers have developed efficient and scalable synthetic routes, enabling the production of high-purity material for further testing. The hydrochloride salt form (CAS: 1354950-08-5) has been particularly noted for its improved solubility and stability, which are critical factors for pharmaceutical formulations.

In vitro and in vivo studies have provided insights into the compound's efficacy and safety profile. Preliminary data indicate low toxicity and a favorable therapeutic index, making it a viable candidate for further clinical development. However, challenges such as potential off-target effects and the need for formulation optimization remain areas of active research.

Looking ahead, the compound's versatility and unique structural features offer opportunities for derivative development and structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into therapeutic applications. Continued research will focus on elucidating its precise mechanism of action and exploring its potential in combination therapies.

In conclusion, 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one hydrochloride (CAS: 1354950-08-5) represents a promising scaffold in medicinal chemistry. Its recent advancements underscore the importance of interdisciplinary research in unlocking its full therapeutic potential. Future studies will be critical in addressing remaining challenges and advancing this compound toward clinical trials.